![molecular formula C51H69N13O9 B612409 (3S,6S,9R,16S,24S)-16-(2-Acetamidohexanoylamino)-6-[3-(diaminomethylideneamino)propyl]-3-(1H-indol-3-ylmethyl)-9-(naphthalen-2-ylmethyl)-2,5,8,11,15,18-hexaoxo-1,4,7,10,14,19-hexazacyclotetracosane-24-carboxamide CAS No. 944111-22-2](/img/structure/B612409.png)
(3S,6S,9R,16S,24S)-16-(2-Acetamidohexanoylamino)-6-[3-(diaminomethylideneamino)propyl]-3-(1H-indol-3-ylmethyl)-9-(naphthalen-2-ylmethyl)-2,5,8,11,15,18-hexaoxo-1,4,7,10,14,19-hexazacyclotetracosane-24-carboxamide
Overview
Description
PG 106 is a selective antagonist of human melanocortin receptor 3 (hMC3R), and shows no activity at hMC4 receptors and hMC5 receptors. Therefore, it may be used to differentiate the substructural features responsible for selectivity at the hMC3R, hMC4R, and hMC5R.
Scientific Research Applications
Excimer Formation in Polyamine Ligands
Rodríguez et al. (2009) investigated the formation of intramolecular excimers in compounds including bis-naphthalene and tris-naphthalene derivatives. Their study focused on understanding the dynamic processes and ground state dimers in excimer formation, which are significant for the scientific understanding of molecular interactions in complex compounds like the one (Rodríguez et al., 2009).
Photophysical Studies of Fluorescent Indole Derivatives
Pereira et al. (2010) synthesized new indole derivatives from β-brominated dehydroamino acids. Their research involved studying the photophysical properties of these compounds in different solvents, providing insight into their potential applications as fluorescent probes (Pereira et al., 2010).
N1-Substituent Effects in Polyamine Conjugates
Gardner et al. (2004) explored the biological activities of N(1)-arylalkylpolyamines containing various aromatic ring systems. Their research is pivotal in understanding how the structural variations in polyamines, similar to the compound , influence their biological interactions and cellular uptake (Gardner et al., 2004).
Antagonistic Interactions with Dopamine Receptors
Cussac et al. (2000) studied the novel benzopyranopyrrole, S33084, and its interactions with cloned and native rat dopamine receptors. This research highlights the potential application of complex compounds, including those with indole components, in neuropharmacology (Cussac et al., 2000).
Synthesis and Characterization of Aromatic Polyamides
Ghodke et al. (2021) synthesized novel aromatic polyamides containing pendant bulky naphthalene units, relevant to the structural study of the specified compound. Their work contributes to the understanding of the chemical properties and potential industrial applications of such complex molecules (Ghodke et al., 2021).
Properties
IUPAC Name |
(3S,6S,9R,16S,24S)-16-(2-acetamidohexanoylamino)-6-[3-(diaminomethylideneamino)propyl]-3-(1H-indol-3-ylmethyl)-9-(naphthalen-2-ylmethyl)-2,5,8,11,15,18-hexaoxo-1,4,7,10,14,19-hexazacyclotetracosane-24-carboxamide | |
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InChI |
InChI=1S/C51H69N13O9/c1-3-4-15-38(59-30(2)65)47(70)64-42-28-44(67)55-22-10-9-17-37(45(52)68)61-50(73)41(27-34-29-58-36-16-8-7-14-35(34)36)63-48(71)39(18-11-23-57-51(53)54)62-49(72)40(60-43(66)21-24-56-46(42)69)26-31-19-20-32-12-5-6-13-33(32)25-31/h5-8,12-14,16,19-20,25,29,37-42,58H,3-4,9-11,15,17-18,21-24,26-28H2,1-2H3,(H2,52,68)(H,55,67)(H,56,69)(H,59,65)(H,60,66)(H,61,73)(H,62,72)(H,63,71)(H,64,70)(H4,53,54,57)/t37-,38?,39-,40+,41-,42-/m0/s1 | |
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InChI Key |
ZFZDDBJAFMOQSH-JHMPFZGISA-N | |
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Canonical SMILES |
CCCCC(C(=O)NC1CC(=O)NCCCCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)CCNC1=O)CC2=CC3=CC=CC=C3C=C2)CCCN=C(N)N)CC4=CNC5=CC=CC=C54)C(=O)N)NC(=O)C | |
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Isomeric SMILES |
CCCCC(C(=O)N[C@H]1CC(=O)NCCCC[C@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](NC(=O)CCNC1=O)CC2=CC3=CC=CC=C3C=C2)CCCN=C(N)N)CC4=CNC5=CC=CC=C54)C(=O)N)NC(=O)C | |
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Molecular Formula |
C51H69N13O9 | |
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Molecular Weight |
1008.2 g/mol | |
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